Cas no 111079-36-8 (Pyridine, 4-chloro-3-iodo-2,6-dimethyl-)

• Product Name: Pyridine, 4-chloro-3-iodo-2,6-dimethyl-
• CAS No: 111079-36-8
• MF: C₇H₇ClIN
• MW: 267.494652986526
• MDL: MFCD33551547
• CID: 3608844
• PubChem ID: 13636510
• Update Time: 2025-11-05

Pyridine, 4-chloro-3-iodo-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-chloro-3-iodo-2,6-dimethyl-
• 4-Chloro-3-iodo-2,6-dimethyl-pyridine
• G14882
• SCHEMBL26709437
• 111079-36-8
• 4-chloro-3-iodo-2,6-dimethylpyridine

• MDL： MFCD33551547
• Inchi： 1S/C7H7ClIN/c1-4-3-6(8)7(9)5(2)10-4/h3H,1-2H3
• InChI Key： WZUMGRAUJYYNLI-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=CC(Cl)=C1I

Computed Properties

• Exact Mass: 266.93117Da
• Monoisotopic Mass: 266.93117Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Additional information on Pyridine, 4-chloro-3-iodo-2,6-dimethyl-

Recent Advances in the Study of Pyridine, 4-chloro-3-iodo-2,6-dimethyl- (CAS: 111079-36-8) in Chemical and Biomedical Research

The compound Pyridine, 4-chloro-3-iodo-2,6-dimethyl- (CAS: 111079-36-8) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic uses. The compound's distinct halogenated pyridine structure makes it a valuable intermediate in organic synthesis and a promising candidate for drug development.

Recent studies have explored the synthetic pathways for Pyridine, 4-chloro-3-iodo-2,6-dimethyl-, with a focus on optimizing yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and halogen exchange methods to achieve efficient synthesis. These advancements have not only improved the scalability of production but also enhanced the compound's applicability in further chemical transformations. The characterization of this compound using NMR spectroscopy, mass spectrometry, and X-ray crystallography has provided detailed insights into its molecular structure and reactivity.

In the biomedical domain, Pyridine, 4-chloro-3-iodo-2,6-dimethyl- has shown potential as a building block for the development of novel pharmaceuticals. Its halogenated pyridine core is particularly attractive for designing kinase inhibitors and other small-molecule therapeutics. Recent in vitro studies have demonstrated its efficacy in modulating specific biological targets, although further in vivo studies are required to validate these findings. The compound's ability to interact with various enzymes and receptors underscores its versatility in drug discovery.

Another area of interest is the compound's role in material science. Researchers have investigated its use in the synthesis of advanced materials, including metal-organic frameworks (MOFs) and luminescent compounds. The iodine atom in the molecule offers unique opportunities for post-synthetic modifications, enabling the creation of materials with tailored properties for applications in catalysis, sensing, and optoelectronics.

Despite these promising developments, challenges remain in the widespread adoption of Pyridine, 4-chloro-3-iodo-2,6-dimethyl-. Issues such as stability under various conditions, potential toxicity, and cost-effective synthesis need to be addressed. Future research directions may include exploring greener synthetic routes, conducting comprehensive toxicity studies, and expanding its applications in interdisciplinary fields. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking the full potential of this compound.

In conclusion, Pyridine, 4-chloro-3-iodo-2,6-dimethyl- (CAS: 111079-36-8) represents a versatile and promising compound with applications spanning organic synthesis, drug development, and material science. The latest research highlights its potential while also identifying areas for further investigation. As the scientific community continues to explore its properties and applications, this compound is poised to play a significant role in advancing chemical and biomedical research.